Cas no 921794-03-8 (4-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide)

• Product Name: 4-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide
• CAS No: 921794-03-8
• MF: C₂₁H₂₁ClN₂O₃
• MW: 384.856044530869
• CID: 6098901
• PubChem ID: 40886704
• Update Time: 2025-06-15

4-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide
• 4-chloro-N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)benzamide
• 921794-03-8
• SR-01000911526
• 4-chloro-N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]benzamide
• N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-chlorobenzamide
• AKOS024632728
• SR-01000911526-1
• F2261-0223

• Inchi： 1S/C21H21ClN2O3/c1-4-11-24-17-10-9-16(12-18(17)27-13-21(2,3)20(24)26)23-19(25)14-5-7-15(22)8-6-14/h4-10,12H,1,11,13H2,2-3H3,(H,23,25)
• InChI Key： HZDMJGCOZYWCIQ-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC=C)C2=CC=1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 384.1240702g/mol
• Monoisotopic Mass: 384.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 4-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide

Comprehensive Analysis of 4-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide (CAS No. 921794-03-8)

The compound 4-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide (CAS No. 921794-03-8) is a highly specialized chemical entity with a unique molecular structure. This benzoxazepine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and development. The presence of both chloro and benzamide functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzoxazepine-based compounds has surged, driven by their therapeutic potential in addressing various health conditions. Researchers have explored the 4-chloro-N-3,3-dimethyl variant for its possible role in modulating specific biological pathways. Its oxo and tetrahydro components contribute to its stability and bioavailability, making it a promising candidate for further study. The compound's prop-2-en-1-yl side chain also offers opportunities for structural modifications, enhancing its applicability in diverse chemical reactions.

From a synthetic chemistry perspective, CAS No. 921794-03-8 is often discussed in the context of heterocyclic compound synthesis. Its intricate structure poses both challenges and opportunities for chemists aiming to develop novel derivatives. The compound's benzoxazepin-8-yl core is particularly noteworthy, as it serves as a scaffold for designing molecules with enhanced pharmacological properties. This has led to increased interest in its potential applications in central nervous system (CNS) therapeutics and anti-inflammatory agents.

One of the most frequently searched questions regarding this compound is its solubility and stability under various conditions. Studies indicate that 4-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale experiments. Its stability at room temperature has also been confirmed, though prolonged exposure to light or moisture should be avoided to prevent degradation.

The compound's mechanism of action remains an area of active research. Preliminary findings suggest that it may interact with specific enzyme targets or receptor sites, though further validation is required. This aligns with the growing trend in precision medicine, where researchers seek to develop targeted therapies with minimal side effects. The benzamide moiety, in particular, is believed to play a critical role in these interactions, highlighting the importance of structural optimization.

In the agrochemical sector, CAS No. 921794-03-8 has been explored for its potential as a plant growth regulator or pest control agent. Its unique structure may offer advantages over traditional compounds, such as improved environmental compatibility or reduced toxicity. This has sparked interest among researchers focusing on sustainable agriculture and green chemistry, two of the most pressing topics in modern science.

Another hot topic related to this compound is its patent landscape. Several patents have been filed covering its synthesis methods and potential applications, reflecting its commercial viability. Companies specializing in fine chemicals and pharmaceutical intermediates are actively monitoring developments in this space, as the compound could serve as a building block for next-generation therapeutics.

From a regulatory standpoint, 4-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide is not classified as a hazardous material under current guidelines. However, standard laboratory safety protocols should always be followed when handling this or any other chemical substance. Its material safety data sheet (MSDS) provides detailed information on proper storage, handling, and disposal procedures.

The future outlook for CAS No. 921794-03-8 appears promising, with ongoing research exploring its full potential. As the scientific community continues to investigate benzoxazepine derivatives, this compound may emerge as a key player in addressing unmet medical needs or agricultural challenges. Its versatility and unique properties make it a valuable asset in the toolkit of modern chemists and researchers alike.